Cas no 1418306-00-9 (N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide)

• Product Name: N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide
• CAS No: 1418306-00-9
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 1105964
• PubChem ID: 71209113
• Update Time: 2025-05-21

N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide
• SCHEMBL14576669
• N-(5-(6-Methylpyridin-2-yl)-1H-imidazol-2-yl)acetamide
• DB-159525
• 1418306-00-9
• A905257
• SCHEMBL20379821
• FCUDIQJEUIDEOF-UHFFFAOYSA-N
• N-[5-(6-methyl-pyridin-2-yl)-1H-imidazol-2-yl]-acetamide
• N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]acetamide
• D85534

• Inchi： 1S/C11H12N4O/c1-7-4-3-5-9(13-7)10-6-12-11(15-10)14-8(2)16/h3-6H,1-2H3,(H2,12,14,15,16)
• InChI Key： FCUDIQJEUIDEOF-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=NC=C(C2C=CC=C(C)N=2)N1

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide

Comprehensive Overview of N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide (CAS No. 1418306-00-9)

N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide (CAS No. 1418306-00-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a unique imidazole-pyridine hybrid structure, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies and autoimmune disease treatments.

The molecular structure of N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide combines a 6-methyl-2-pyridinyl moiety with an imidazole-2-yl acetamide group, creating a versatile pharmacophore. This structural arrangement enables potential interactions with various biological targets, making it valuable for high-throughput screening in drug development. Recent studies suggest its relevance in addressing drug-resistant infections, a hot topic in global health discussions post-pandemic.

From a synthetic chemistry perspective, CAS 1418306-00-9 represents an interesting case study in heterocyclic compound synthesis. The compound's stability under physiological conditions and its moderate solubility profile make it suitable for various in vitro experimental setups. These properties are particularly relevant given the growing demand for bioavailable small molecules in pharmaceutical research, as evidenced by numerous recent publications in journals like Journal of Medicinal Chemistry.

The commercial availability of N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide has increased significantly in recent years, reflecting its importance in drug discovery pipelines. Suppliers typically offer this compound with >95% purity, suitable for both research and development purposes. Market analysis shows growing interest from biotechnology companies focusing on personalized medicine approaches, particularly in oncology and inflammation research areas.

Analytical characterization of CAS 1418306-00-9 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm the compound's structural integrity and purity, which are crucial for reproducible research results. The compound's spectral data has been extensively documented, facilitating its identification in complex biological matrices - a key requirement for modern metabolomics studies.

In terms of biochemical applications, N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide has shown promise in enzyme inhibition assays, particularly against protein kinases involved in cell signaling pathways. This aligns with current research trends exploring signal transduction modulation as a therapeutic strategy. The compound's moderate molecular weight (220.25 g/mol) and balanced lipophilicity make it an attractive candidate for further lead optimization in medicinal chemistry programs.

Safety considerations for handling CAS 1418306-00-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous, researchers are advised to use appropriate personal protective equipment when working with this material. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability, which is essential for maintaining consistent results in longitudinal studies.

The future research potential of N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide appears promising, particularly in the context of combinatorial chemistry approaches. Its structural features allow for various derivatization possibilities, enabling the creation of diverse compound libraries for screening against emerging biological targets. This versatility makes it relevant to current discussions about AI-assisted drug design and virtual screening methodologies.

From a regulatory perspective, CAS 1418306-00-9 currently falls under general laboratory chemicals classification. However, researchers should stay informed about evolving regulations concerning research chemical documentation and reporting requirements, especially when exploring its potential therapeutic applications. The compound's patent status and intellectual property considerations may become relevant as research progresses toward clinical applications.

In conclusion, N-[5-(6-methyl-2-pyridinyl)-1H-imidazol-2-yl]-Acetamide represents a valuable tool for modern chemical biology research. Its unique structural features and demonstrated biological activity profile position it as an important compound in the ongoing search for novel therapeutic agents. As research continues to explore its full potential, this molecule will likely remain a subject of interest in both academic and industrial settings, particularly in the context of precision medicine and targeted therapy development.